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Abstract

Simazine (CAS 122-34-9) is a selective triazine herbicide widely used for the control of broad-
leaved weeds and annual grasses in agricultural and non-crop settings.[1][2] Its mode of action
involves the inhibition of photosynthesis in target plants.[3] Due to its moderate persistence in
soil and potential for runoff into aquatic systems, the effects of simazine on non-target
organisms are a significant area of research.[1][4] This technical guide provides an in-depth
analysis of the ecotoxicological effects of simazine on a range of non-target organisms,
including aquatic flora and fauna, terrestrial wildlife, and soil microbial communities. It
summarizes key quantitative toxicity data, details common experimental protocols for
ecotoxicological assessment, and visualizes the herbicide's primary mechanism of action and
its broader environmental impact.

Introduction

Simazine, with the IUPAC name 6-chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine, is a
systemic herbicide absorbed primarily through the roots of plants. It is available in various
formulations, including wettable powders, water-dispersible granules, and liquids.[1] While
effective for weed control, its environmental persistence, with a soil half-life ranging from 28 to
149 days, and its mobility in soil raise concerns about its impact on non-target species.[1][5]
Simazine has been detected in both surface and groundwater, necessitating a thorough
understanding of its risk profile for environmental and ecological health.[4]
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Mechanism of Action

Simazine's primary mode of action is the disruption of photosynthesis, a process vital for
plants, algae, and cyanobacteria.[3] A secondary effect observed is the generation of reactive
oxygen species (ROS), which can cause cellular damage in a wide range of organisms.[3]

Inhibition of Photosystem Il (PSII)

Simazine exerts its herbicidal activity by inhibiting electron transport in the Photosystem Il
(PSII) complex located in the thylakoid membranes of chloroplasts.[3] It binds to the D1 protein
at the plastoquinone-binding site, which blocks the flow of electrons from PSII. This interruption
halts the production of ATP and NADPH, the energy-carrying molecules necessary for carbon
fixation, ultimately leading to the death of the plant.[3]
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Figure 1: Simazine's inhibition of the photosynthetic electron transport chain.
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Formation of Reactive Oxygen Species (ROS)

In addition to blocking photosynthesis, exposure to PSlI-inhibiting herbicides like simazine can
lead to an increased formation of reactive oxygen species (ROS).[3] ROS are highly reactive
molecules that can damage essential biomolecules such as DNA, RNA, and proteins, causing
oxidative stress and potentially leading to cell death in both plant and animal species.[3]

Effects on Aquatic Non-Target Organisms

Simazine's presence in freshwater and marine environments poses a risk to aquatic life, with
phototrophic organisms being particularly sensitive.[3]

Algae and Macrophytes

As photosynthesizing organisms, algae and aquatic plants are highly susceptible to simazine.
The herbicide inhibits their growth by disrupting photosynthesis.[6][7] Toxicity values vary
significantly among species.

Table 1: Toxicity of Simazine to Freshwater Algae and Macrophytes
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. . Concentration Exposure
Species Endpoint . Reference
(nglL) Duration
Scenedesmus Acute NOEC
0.65 24 hours [3]
acutus (Growth)
Spirogyra IC50 1.1 yM (~221 7]
jurgensii (Photosynthesis)  pg/L)
Pithophora IC50 3.0 uM (~605 ]
oedogonia (Photosynthesis)  ug/L)
Cladophora IC50 3.8 UM (~766 ]
glomerata (Photosynthesis)  ug/L)
Nephroselmis
) ) IC50 (Growth) 24.4 - [8]
pyriformis
Chlamydomonas o
. . Growth Inhibition =500 (0.5 ppm) - 9]
reinhardi
Myriophyllum Chronic LOEC
) 50 7 days
aguaticum (Growth)
o Chronic LOEC
Typha latifolia 1,000 7 days

(Growth)

| Periphyton Community | LC50 | 100 | - |[2] |

Aquatic Invertebrates

Aquatic invertebrates are generally less sensitive to simazine than phototrophs.[3] However,
sublethal effects on growth and reproduction can occur.

Table 2: Toxicity of Simazine to Aquatic Invertebrates
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. . Concentration Exposure
Species Endpoint . Reference
(nglL) Duration
) 48-hour EC50
Daphnia L
(Immobilizatio 1,000 - 3,700 48 hours [2]
magna
n)
Daphnia pulex 48-hour LC50 > 50,000 48 hours [10]
Stoneflies
96-hour LC50 1,900 96 hours [2]
(Pteronarcys sp.)
Freshwater
Copepod
o 24-hour LC50 1,000 24 hours 2]
(Heliodiaptomus
viduus)
Oysters 96-hour LC50 > 3,700 96 hours [1]
Bottom
_ Acute LD50 28,000 (28 ppm) - [2][11]
Organisms

| Signal Crayfish (Pacifastacus leniusculus) | 96-hour LC50 | 77,900 (77.9 mg/L) | 96 hours |

[12]]

Fish

Simazine is generally considered to be slightly to practically non-toxic to fish on an acute basis.

[1][2] However, toxicity can vary widely depending on the species and the formulation of the

product.

Table 3: Acute Toxicity of Simazine to Freshwater Fish
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Concentration  Exposure

Species Endpoint . Reference
(nglL) Duration
Fathead
Minnow
96-hour LC50 100 96 hours [1]

(Pimephales
promelas)

Fathead Minnow

(Pimephales 96-hour LC50 51,000 96 hours [3]
promelas)

Rainbow Trout

(Oncorhynchus 96-hour LC50 > 100,000 96 hours [1]
myKkiss)

Bluegill Sunfish 100,000

(Lepomis 96-hour LC50 (wettable 96 hours [1]
macrochirus) powder)

Carp (Cyprinus

_ 24-96 hour LC50 90 - 6,600 24-96 hours
carpio)
Carp (Cyprinus

) 90-day NOEC 45 90 days [3]
carpio)
Striped Bass
(Morone

48-hour LC50 16,000 - 18,000 48 hours [10]

saxatilis) - 3 day
old

| Striped Bass (Morone saxatilis) - 7 day old | 48-hour LC50 | > 100,000 | 48 hours |[10] |

Amphibians

Amphibians are particularly vulnerable to chemical contaminants due to their permeable skin
and complex life cycles.[13] Studies have shown that s-triazine herbicides, including simazine,
can retard growth and development in tadpoles at concentrations ranging from 0.2 to 1.0 mg/L.
[14] Exposure to pesticides can lead to delayed metamorphosis, morphological abnormalities,
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and endocrine disruption.[13] For the tadpole of Bufo bufo japonicus, the 48-hour median
tolerance limit (TLm) was greater than 100 mg/L.[2]

Effects on Terrestrial Non-Target Organisms

On land, simazine can impact a variety of non-target species through direct consumption of
contaminated food or water.

Birds

Simazine is classified as practically non-toxic to birds on both an acute and subacute basis.[1]

[4]

Table 4: Toxicity of Simazine to Avian Species

Species Endpoint Value Reference
Mallard Duck Acute Oral LD50 > 4,600 mgl/kg [11[5]
Mallard Duck 8-day Dietary LC50 > 10,000 ppm [1]
Japanese Quail Acute Oral LD50 1,785 mg/kg [1][5]
Bobwhite Quail 8-day Dietary LC50 > 5,260 ppm [1]

| General Avian | Reproductive NOAEC | 100 - 150 mg a.i./kg |[4] |

Mammals

For most mammals, simazine has low acute toxicity. However, sheep and cattle have been
noted to be especially sensitive for unknown reasons.[1][5]

Table 5: Toxicity of Simazine to Mammals
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Species Endpoint Value Reference
Rat Acute Oral LD50 > 5,000 mg/kg [1][5]
Mouse Acute Oral LD50 > 5,000 mg/kg [5]

Rat Dermal LD50 3,100 mg/kg [1][5]
Rabbit Dermal LD50 > 10,000 mg/kg [5]

| Rat | 4-hour Inhalation LC50 | > 2 mg/L |[1][5] |

Terrestrial Invertebrates

Simazine is considered non-toxic to bees.[1][5] For soil-dwelling invertebrates like earthworms,
the toxicity is low, with a reported soil LC50 of >1000 mg/kg.[1][5]

Effects on Soil Microorganisms

The impact of simazine on soil microbial communities is varied. While some studies report no
significant effects on total bacterial and fungal populations, others have observed negative
impacts on specific functional groups.[15][16] Notably, populations of nitrifying bacteria, which
are crucial for the nitrogen cycle, have been shown to decrease at simazine concentrations of
50 to 300 ug/g of soil.[15][16] This effect was more pronounced after a second application,
suggesting that repeated use could lead to an accumulation that disturbs soil fertility.[15] The
degradation of simazine in soil is primarily microbial and can be influenced by the presence of
other substances like urea, which may alter the degradation pathway.[17][18]

Key Experimental Protocols

Ecotoxicological assessments of simazine follow standardized guidelines to ensure data are
reliable and comparable.

Aquatic Toxicity Testing

A common framework for assessing the acute toxicity of chemicals to aquatic organisms
involves exposing them to a range of concentrations over a defined period.
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 Algal Growth Inhibition Test (e.g., OECD 201): Cultures of a specific algal species are
exposed to various simazine concentrations for 72 hours. The growth rate and yield are
measured and compared to controls to determine the EC50 (the concentration causing a
50% reduction in growth).[19]

 Invertebrate Acute Immobilisation Test (e.g., OECD 202): Organisms like Daphnia magna are
exposed to simazine for 48 hours. The number of immobile daphnids is recorded to
calculate the EC50.[20]

o Fish Acute Toxicity Test (e.g., OECD 203): Fish are exposed to simazine in a semi-static
system (where the test solution is renewed periodically) for 96 hours.[12] Mortality is
observed at 24, 48, 72, and 96 hours to determine the LC50, the concentration lethal to 50%
of the test fish.[12]
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Figure 2: Generalized workflow for an acute aquatic toxicity test.
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Avian Toxicity Testing

o Acute Oral Toxicity Test (e.g., OECD 223): Birds are administered a single oral dose of
simazine. The LD50 is determined based on mortality over a 14-day observation period.

» Avian Dietary Toxicity Test (e.g., OECD 205): Birds are fed a diet containing simazine for
five days, followed by a three-day observation period on a clean diet.[21] The LC50 is the
dietary concentration that is lethal to 50% of the test birds.[1]

Conclusion

Simazine exhibits a wide range of toxicity to non-target organisms, with the most pronounced
direct effects observed in photosynthesizing aquatic species like algae and macrophytes.|[3]
While acute toxicity to most vertebrates (fish, birds, mammals) is relatively low, sublethal and
chronic effects, such as developmental retardation in amphibians and impacts on specific soll
microbial functions, are of concern.[14][15] The data underscores the importance of managing
simazine application to minimize runoff and environmental loading, thereby protecting the
structure and function of non-target ecosystems. Further research into the chronic, sublethal,
and mixture effects of simazine on sensitive populations remains a priority.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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